Cas no 174074-14-7 (3-Pyridinecarbonitrile,2-[(3,5-dimethyl-1H-pyrazol-4-yl)thio]-4,6-diphenyl-)

3-Pyridinecarbonitrile,2-[(3,5-dimethyl-1H-pyrazol-4-yl)thio]-4,6-diphenyl- structure
174074-14-7 structure
Product Name:3-Pyridinecarbonitrile,2-[(3,5-dimethyl-1H-pyrazol-4-yl)thio]-4,6-diphenyl-
CAS No:174074-14-7
MF:C23H18N4S
MW:382.480823040009
CID:1359093
Update Time:2024-08-17

3-Pyridinecarbonitrile,2-[(3,5-dimethyl-1H-pyrazol-4-yl)thio]-4,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile,2-[(3,5-dimethyl-1H-pyrazol-4-yl)thio]-4,6-diphenyl-
    • 3-Pyridinecarbonitrile, 2-[(3,5-dimethyl-1H-pyrazol-4-yl)thio]-4,6-diphenyl-
    • Inchi: 1S/C23H18N4S/c1-15-22(16(2)27-26-15)28-23-20(14-24)19(17-9-5-3-6-10-17)13-21(25-23)18-11-7-4-8-12-18/h3-13H,1-2H3,(H,26,27)
    • InChI Key: PSIORRFEDVDRAD-UHFFFAOYSA-N
    • SMILES: C1(SC2=C(C)NN=C2C)=NC(C2=CC=CC=C2)=CC(C2=CC=CC=C2)=C1C#N

Computed Properties

  • Exact Mass: 382.12544

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 585.0±50.0 °C(Predicted)
  • PSA: 65.36
  • pka: 12.83±0.50(Predicted)
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